Cas no 3033-62-3 (bis(2-dimethylaminoethyl)ether)

• Product Name: bis(2-dimethylaminoethyl)ether
• CAS No: 3033-62-3
• MF: C₈H₂₀N₂O
• MW: 160.257202148438
• MDL: MFCD00059199
• CID: 43718
• PubChem ID: 87564225
• Update Time: 2026-05-14

bis(2-dimethylaminoethyl)ether Chemical and Physical Properties

Names and Identifiers

• 2,2'-Oxybis(N,N-dimethylethanamine)
• A-1
• N,N,N,N-Tetramethyl-2,2-Oxy Bis (Ethylamine)
• Bis(2-dimethylaminoethyl) ether
• JSPC-1 CATYLIST
• bis(2-dimethylamine)ethyl
• 2-Dimethylaminoethyl Ether
• A 133
• A 99
• BDMAEE
• dabcobl11
• ET 33B
• kalpurpc
• Niax A 1
• Niax A 4
• niaxa99
• N,N,N',N'-tetramethyl-2,2'-oxybis(ethylamine)
• bis(2-dimethylaminoethyl)ether
• Bis[2-(N,N-dimethylamino)ethyl] ether

• MDL： MFCD00059199
• Inchi： InChI=1S/C8H20N2O/c1-9(2)5-7-11-8-6-10(3)4/h5-8H2,1-4H3
• InChI Key： GTEXIOINCJRBIO-UHFFFAOYSA-N
• SMILES： CN(C)CCOCCN(C)C
• BRN： 1739668

Computed Properties

• Exact Mass: 160.15800
• Monoisotopic Mass: 160.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 74.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 15.7A^2

Experimental Properties

• Color/Form: Pale yellow liquid.
• Density: 0.841 g/mL at 25 °C
• Boiling Point: 80°C/15mmHg
• Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
• Refractive Index: n20/D 1.430
• PSA: 15.71000
• LogP: 0.12620
• Solubility: Very good solubility, soluble in water and most organic solvents

bis(2-dimethylaminoethyl)ether Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226-H302-H311-H314-H330
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P270-P271-P280-P284-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2927 6.1/PG 2
• WGK Germany：2
• Hazard Category Code： 20-22-24-34
• Safety Instruction： S26-S36/37/39-S45
• RTECS：KR9460000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Risk Phrases：R22; R23/24; R34
• Packing Group：III
• Safety Term：3
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Catalysts and Inorganic Chemicals Catalysts

Additional information on bis(2-dimethylaminoethyl)ether

Comprehensive Overview of Bis(2-dimethylaminoethyl)ether (CAS No. 3033-62-3): Properties, Applications, and Industry Insights

Bis(2-dimethylaminoethyl)ether (CAS No. 3033-62-3), often referred to as BDMAEE, is a versatile chemical compound widely utilized in industrial and research applications. This tertiary amine-based ether is recognized for its unique catalytic properties and role in polymerization processes. With the growing demand for high-performance materials in sectors like adhesives, coatings, and elastomers, understanding bis(2-dimethylaminoethyl)ether has become increasingly relevant. This article delves into its molecular characteristics, practical uses, and answers frequently searched questions such as "What is bis(2-dimethylaminoethyl)ether used for?" and "How does BDMAEE function as a catalyst?".

The molecular structure of bis(2-dimethylaminoethyl)ether features two dimethylaminoethyl groups linked by an oxygen atom, contributing to its dual functionality as both a base and a nucleophile. This structure enables BDMAEE to accelerate reactions like polyurethane foam formation, a topic often queried in search engines as "polyurethane catalyst alternatives." Its efficiency in reducing curing times while maintaining product stability aligns with industry trends toward energy-efficient manufacturing. Recent studies also highlight its potential in modifying epoxy resins, addressing the rising interest in "sustainable epoxy formulations."

In practical applications, bis(2-dimethylaminoethyl)ether is prized for its low volatility and compatibility with diverse formulations. A common search term, "BDMAEE vs. traditional catalysts," reflects user curiosity about its advantages over conventional options. Compared to amines like triethylenediamine, BDMAEE offers milder odor and improved handling safety—factors critical in workplaces adhering to modern "green chemistry principles." Additionally, its role in producing flexible foams meets demands from the automotive and furniture industries, where "lightweight material innovation" remains a hot topic.

From an environmental perspective, researchers are exploring bis(2-dimethylaminoethyl)ether's biodegradability and lifecycle impact, responding to queries like "eco-friendly polymerization additives." While not classified as hazardous under major regulatory frameworks, proper storage guidelines—such as avoiding prolonged exposure to moisture—are frequently searched by laboratory personnel. The compound’s stability under normal conditions makes it a reliable choice for "high-temperature catalytic processes," another trending search phrase in material science forums.

Innovations involving BDMAEE continue to emerge, particularly in nanotechnology and composite materials. Searches for "nanoscale curing agents" and "conductive polymer catalysts" underscore its expanding applications. As industries prioritize efficiency and sustainability, bis(2-dimethylaminoethyl)ether exemplifies how specialized chemicals address these dual challenges. This article serves as a technical resource while integrating SEO-optimized terms like "BDMAEE solubility" and "3033-62-3 supplier data" to enhance discoverability.

In summary, bis(2-dimethylaminoethyl)ether (CAS No. 3033-62-3) bridges fundamental chemistry and industrial innovation. Its catalytic versatility, safety profile, and adaptability to emerging material trends position it as a compound of enduring relevance. By addressing both technical specifications and user-driven queries, this overview aims to satisfy professionals seeking in-depth knowledge and practical insights about BDMAEE.